7-Chloro-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 7-chloro-1,5-dihydro-4,1-benzoxazepin-2-one
• InChI: InChI=1S/C9H8ClNO2/c10-7-1-2-8-6(3-7)4-13-5-9(12)11-8/h1-3H,4-5H2,(H,11,12)
• InChI Key: QGQTUVWWLFGSQV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Cl)NC(=O)CO1

Description

7-Chloro-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-bromo-N-(4-chloro-2-(hydroxymethyl)phenyl)acetamide (3.60 g, 12.9 mmol) in 2-propanol (129 ml) was added in small portions potassium tert-butoxide (3.77 g, 33.6 mmol) at 0-5° C. The reaction mixture was stirred for 90 minutes and then poured on ice/water (500 ml). The precipitate was collected by filtration and washed with water. Residual water was removed by evaporation of two 50 ml-portions of toluene to give the title compound (2.34 g, 92%) as light yellow solid. MS m/e: 196 ([M−H]−).